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Compound of Interest

Compound Name: (2S)-5-Methoxyflavan-7-ol

Cat. No.: B026634

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
(2S)-5-Methoxyflavan-7-ol, a natural product isolated from Dragon's blood resin.[1] Adherence
to these procedural guidelines is critical for maintaining a safe laboratory environment and
ensuring regulatory compliance. The following protocols are based on general best practices
for laboratory chemical waste management and should be adapted to meet local and
institutional regulations.

l. Immediate Safety and Handling Considerations

While specific hazard information for (2S)-5-Methoxyflavan-7-ol is not readily available, it is
prudent to handle it with the care afforded to all laboratory chemicals of unknown toxicity.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields or goggles, chemical-resistant gloves, and a lab coat.[2][3]

o Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or aerosols.[3][4]

o Spill Response: In the event of a spill, prevent further leakage if it is safe to do so.[3] Absorb
solids with an inert material and collect for disposal. Avoid generating dust.[3][5] Ensure the
area is well-ventilated.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b026634?utm_src=pdf-interest
https://www.benchchem.com/product/b026634?utm_src=pdf-body
https://file.medchemexpress.eu/batch_PDF/HY-N10817/2S-5-Methoxyflavan-7-ol-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b026634?utm_src=pdf-body
https://www.fishersci.fr/store/msds?partNumber=11476636&productDescription%3D7-METHOXYFLAVONE%2C+99%25+++5G&countryCode=FR&language=en
https://www.targetmol.com/attachment/sds/209582E3-CB81-4693-84DC-BE65240F231D/T7994
https://www.targetmol.com/attachment/sds/209582E3-CB81-4693-84DC-BE65240F231D/T7994
https://www.fishersci.com/store/msds?partNumber=AAB2370077&productDescription=5-METHOXYFLAVONE+97%25+.1G&vendorId=VN00024248&countryCode=US&language=en
https://www.targetmol.com/attachment/sds/209582E3-CB81-4693-84DC-BE65240F231D/T7994
https://www.targetmol.com/attachment/sds/209582E3-CB81-4693-84DC-BE65240F231D/T7994
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24850~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:19:52~~7-Methoxyflavone~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Il. Chemical Waste Profile and Segregation

Proper segregation of chemical waste is paramount to prevent incompatible materials from

mixing.[6][7]

Property

Information for (2S)-5-
Methoxyflavan-7-ol (and
related flavanoids)

Disposal Implication

Physical State

Likely a solid, similar to related
flavones.[2][5]

Collect as solid chemical

waste.

Specific hazards are not well-

Handle with appropriate PPE.

Hazards documented. Assume it may Do not dispose of in regular
be an irritant. trash.[8][9]
No specific reactivity data is
o available. Avoid mixing with Segregate from incompatible
Reactivity o )
strong oxidizing agents, acids, waste streams.[6][7]
or bases.[6]
Aqueous solutions should not
- Likely soluble in organic be disposed of down the drain
Solubility

solvents.[10]

unless explicitly permitted by
EHS.[7][9][11]

lll. Step-by-Step Disposal Protocol

Follow this procedure for the routine disposal of (2S)-5-Methoxyflavan-7-ol from a laboratory

setting.

o Waste Identification:

o Characterize the waste. Is it pure (2S)-5-Methoxyflavan-7-ol, a solution in a solvent, or a
mixture with other reagents?

o This compound is not explicitly listed as an acutely toxic chemical (P-list), but it should be
treated as a hazardous chemical waste.[11]
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» Container Selection and Labeling:

o Select a waste container that is chemically compatible with the waste. A high-density
polyethylene (HDPE) container is generally a safe choice.[6][11]

o The container must be in good condition, with a secure, leak-proof lid.[8]

o Label the container clearly with "Hazardous Waste" and the full chemical name: "(2S)-5-
Methoxyflavan-7-ol". If it is a solution, list all components and their approximate
concentrations.

e Waste Accumulation:

o Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the
point of generation.[6][11]

o Keep the waste container closed except when adding waste.[7][11]

o Do not mix incompatible waste streams in the same container. For example, halogenated
and non-halogenated solvent wastes should be collected separately.[7]

o Request for Disposal:

o Once the container is full or you have no further use for it, contact your institution's
Environmental Health and Safety (EHS) department to arrange for a waste pickup.[11]

o Do not pour (2S)-5-Methoxyflavan-7-ol or its solutions down the drain.[9][11] Hazardous
chemicals must be disposed of through the proper channels.[8][11]

IV. Logical Flow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the disposal of (2S)-5-
Methoxyflavan-7-ol.
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Caption: Disposal workflow for (2S)-5-Methoxyflavan-7-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026634#2s-5-methoxyflavan-7-ol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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